Cas no 55513-19-4 (1-(3-fluorobenzyl)piperazine)

• Product Name: 1-(3-fluorobenzyl)piperazine
• CAS No: 55513-19-4
• Molecular Formula: C₁₁H₁₅FN₂
• Molecular Weight: 194.24900
• MDL: MFCD08544426
• CID: 944061
• PubChem ID: 903813

1-(3-fluorobenzyl)piperazine Properties

Names and Identifiers

• 1-(3-fluorobenzyl)piperazine
• 1-(3-Fluoro-benzyl)-piperazine
• 1-(3-fluorobenzyl)piperazine(SALTDATA: 1.9CF3COOH)
• 1-[(3-fluorophenyl)methyl]piperazine
• BDBM626226
• A830685
• ITHBJSRWFNLKIH-UHFFFAOYSA-N
• J-503142
• AS-11219
• STK299978
• F1092
• 1-[(3-fluorophenyl)methyl]piperazine;1-(3-Fluorobenzyl)piperazine
• Piperazine, 1-[(3-fluorophenyl)methyl]-
• V10162
• 1-(3-fluorobenz-yl)piperazine
• 55513-19-4
• EN300-86514
• FS-1394
• 1-(3-Fluorobenzyl)piperazine, 97%
• AKOS000129354
• SCHEMBL608181
• MFCD02242870
• DB-018511
• DTXSID70358601
• Z228580516

• MDL： MFCD08544426
• InChIKey： ITHBJSRWFNLKIH-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H15FN2/c12-11-3-1-2-10(8-11)9-14-6-4-13-5-7-14/h1-3,8,13H,4-7,9H2
• SMILES： C1=CC(=CC(=C1)F)CN2CCNCC2

Computed Properties

• Exact Mass: 194.12200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 194.12192665g/mol
• Heavy Atom Count: 14
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• LogP: 1.49760
• PSA: 15.27000
• Refractive Index: n20/D 1.529
• Boiling Point: 281.3 °C/760 mmHg
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Density: 1.106 g/mL at 25 °C

1-(3-fluorobenzyl)piperazine Security Information

• WGK Germany：3
• Safety Term：S26-S36/37/39
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

1-(3-fluorobenzyl)piperazine Customs Data

• HS CODE：2933599090
• Customs Data：

  China Customs Code:

  2933599090

  Overview:

  2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%